Cas no 15125-87-8 (Isopropyl 2-hydroxy-5-iodobenzoate)

Isopropyl 2-hydroxy-5-iodobenzoate structure

15125-87-8 structure

Product Name:Isopropyl 2-hydroxy-5-iodobenzoate

CAS No:15125-87-8

Molecular Formula:C₁₀H₁₁O₃I

Molecular Weight:306.09654

CID:1030729

PubChem ID:19423422

Isopropyl 2-hydroxy-5-iodobenzoate Properties

Names and Identifiers

- Isopropyl 2-hydroxy-5-iodobenzoate
- LogP
- propan-2-yl 2-hydroxy-5-iodobenzoate
- SCHEMBL8067198
- RBOQHPLFKLNTKX-UHFFFAOYSA-N
- DB-063888
- A809144
- 15125-87-8
- Isopropyl2-hydroxy-5-iodobenzoate
- AKOS015841683
- DTXSID40598698
- +Expand
- MDL： MFCD11112860
- InChIKey： RBOQHPLFKLNTKX-UHFFFAOYSA-N
- Inchi： InChI=1S/C10H11IO3/c1-6(2)14-10(13)8-5-7(11)3-4-9(8)12/h3-6,12H,1-2H3
- SMILES： CC(C)OC(=O)C1=C(C=CC(=C1)I)O

Computed Properties

Exact Mass: 305.97483
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 3
Monoisotopic Mass: 305.975
Heavy Atom Count: 14
Complexity: 206
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 4.2
Topological Polar Surface Area: 46.5A^2

Experimental Properties

PSA: 46.53
Refractive Index: 1.6
Boiling Point: 330.6°C at 760 mmHg
Flash Point: 153.8°C
Density: 1.689

Isopropyl 2-hydroxy-5-iodobenzoate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
Alichem	A019097696-1g	Isopropyl 2-hydroxy-5-iodobenzoate	15125-87-8	95%	1g	400.00 USD
Ambeed	A745829-1g	Isopropyl 2-hydroxy-5-iodobenzoate	15125-87-8	95+%	1g	$175.0	2024-04-23
Chemenu	CM152780-5g	isopropyl 2-hydroxy-5-iodobenzoate	15125-87-8	95%	5g	$626	2023-01-09
Crysdot LLC	CD12139349-5g	Isopropyl 2-hydroxy-5-iodobenzoate	15125-87-8	95+%	5g	$662

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Simon P. Walg,Anneken Grün,Merve Cayir Kücükdisli,Yu Sun,Werner R. Thiel,Markus Gerhards New J. Chem., 2022,46, 4062-4071
3. Large negatively charged organic host molecules as inhibitors of endonuclease enzymes†

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10. Click chemistry-assisted synthesis of triazolo linked podophyllotoxin conjugates as tubulin polymerization inhibitors†

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15125-87-8 (Isopropyl 2-hydroxy-5-iodobenzoate) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:15125-87-8)Isopropyl 2-hydroxy-5-iodobenzoate

Purity:99%

Quantity:1g

Price($):158.0